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Compound of Interest

2,3-Dioxoindoline-5-carboxylic
Compound Name: _
acid

Cat. No.: B086280

Isatin-5-Carboxylic Acid: A Technical Overview

Isatin-5-carboxylic acid is a derivative of isatin, a bicyclic organic compound. The core structure
consists of an indole nucleus that is oxidized at positions 2 and 3. This technical guide provides
a concise overview of its chemical identity, focusing on its structure and formal nomenclature.

Chemical Structure and IUPAC Name

The molecular structure of Isatin-5-carboxylic acid is characterized by the fusion of a benzene
ring and a pyrrolidine ring, with ketone groups at the C2 and C3 positions of the pyrrolidine
ring. A carboxylic acid group (-COOH) is substituted at the C5 position of the benzene ring.

IUPAC Name: The formal name for this compound according to the International Union of Pure
and Applied Chemistry (IUPAC) nomenclature is 2,3-dioxo-1H-indole-5-carboxylic acid, also
commonly referred to as 2,3-dioxoindoline-5-carboxylic acid[1].

Identifier Value

IUPAC Name 2,3-dioxo-1H-indole-5-carboxylic acid
Alternate Name 2,3-dioxoindoline-5-carboxylic acid[1]
Molecular Formula CoHsNOa4

CAS Number 25128-32-9[1]
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Structural Relationships

To understand the structure of Isatin-5-carboxylic acid, it is useful to consider its parent
molecule, isatin, and the logical addition of the functional group. The following diagram
illustrates this structural relationship.
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Figure 1. Logical relationship of Isatin-5-carboxylic acid to its core components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.2,3-DIOXOINDOLINE-5-CARBOXYLIC ACID | 25128-32-9 [chemicalbook.com]

 To cite this document: BenchChem. [Isatin-5-carboxylic acid chemical structure and IUPAC
name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086280#isatin-5-carboxylic-acid-chemical-structure-
and-iupac-name]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086280?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

